Ethyl 1,2,3,4-tetrahydro-1,6-naphthyridine-2-carboxylate

• IUPAC Name: ethyl 1,2,3,4-tetrahydro-1,6-naphthyridine-2-carboxylate
• InChI: InChI=1S/C11H14N2O2/c1-2-15-11(14)10-4-3-8-7-12-6-5-9(8)13-10/h5-7,10,13H,2-4H2,1H3
• InChI Key: IKFQRTNWRRGSPT-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CCC2=C(N1)C=CN=C2
• Molecular Formula: C11H14N2O2
• Molecular Weight: 206.24 g/mol

Description

Ethyl 1,2,3,4-tetrahydro-1,6-naphthyridine-2-carboxylate is a type of 1,6-naphthyridine, which is a class of nitrogen-containing heterocyclic compounds. These compounds have been well explored by the scientific community due to their wide range of biological applications. In particular, many alkaloids exhibit naphthyridine as the core component responsible for their activity.

Synthesis Analysis

The synthesis of 1,8-naphthyridines, which is a similar class of compounds, has been achieved through various methods including multicomponent reactions, Friedländer approach using green strategy, hydroamination of terminal alkynes followed by Friedländer cyclization, metal-catalyzed synthesis, and ring expansion reaction of 3-substituted 1H-pyrrolo.

Molecular Structure Analysis

Naphthyridine is the fused-ring system resulting from the fusion of two pyridines through two adjacent carbon atoms, and thus can be considered the naphthalene analog of pyridine with one nitrogen atom in each ring.

Chemical Reactions Analysis

1,8-Naphthyridines have been synthesized through multicomponent reactions of substituted aromatic aldehydes, 2-aminopyridine, malononitrile or methyl or ethyl cyanoacetate in the presence of N,N,N’,N’-tetrabromobenzene-1,3-disulfonamide (TBBDA) or poly (N,N’-dibromo-N-ethylbenzene-1,3-disulfonamide) (PBBS).

Mechanism of Action

While the specific mechanism of action for Ethyl 1,2,3,4-tetrahydro-1,6-naphthyridine-2-carboxylate is not mentioned in the retrieved papers, 1,6-naphthyridines are known to be pharmacologically active, with a variety of applications such as anticancer, anti-human immunodeficiency virus (HIV), anti-microbial, analgesic, anti-inflammatory and anti-oxidant activities.

Safety and Hazards

While the specific safety and hazards for Ethyl 1,2,3,4-tetrahydro-1,6-naphthyridine-2-carboxylate are not mentioned in the retrieved papers, it is generally recommended to wear suitable protective clothing, avoid contact with skin and eyes, avoid formation of dust and aerosols, use non-sparking tools, and prevent fire caused by electrostatic discharge steam.

Future Directions

The future directions for research on Ethyl 1,2,3,4-tetrahydro-1,6-naphthyridine-2-carboxylate and similar compounds could include further exploration of their synthesis methods, investigation of their biological activities, and development of more ecofriendly, safe, and atom economical approaches.